3-(4-methoxyphenyl)-N-[3-(trifluoromethyl)phenyl]acrylamide

• IUPAC Name: (E)-3-(4-methoxyphenyl)-N-[3-(trifluoromethyl)phenyl]prop-2-enamide
• InChI: InChI=1S/C17H14F3NO2/c1-23-15-8-5-12(6-9-15)7-10-16(22)21-14-4-2-3-13(11-14)17(18,19)20/h2-11H,1H3,(H,21,22)/b10-7+
• InChI Key: IONTUKDTVVMKOA-JXMROGBWSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=CC(=O)NC2=CC=CC(=C2)C(F)(F)F
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/C(=O)NC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C17H14F3NO2
• Molecular Weight: 321.29 g/mol

Description

3-(4-methoxyphenyl)-N-[3-(trifluoromethyl)phenyl]acrylamide, also known as MPTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPTA is a white crystalline solid that is soluble in organic solvents and is commonly used in laboratory experiments.

Mechanism of Action

The mechanism of action of 3-(4-methoxyphenyl)-N-[3-(trifluoromethyl)phenyl]acrylamide is not well understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. 3-(4-methoxyphenyl)-N-[3-(trifluoromethyl)phenyl]acrylamide has been shown to have activity against cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to have anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects:
3-(4-methoxyphenyl)-N-[3-(trifluoromethyl)phenyl]acrylamide has been shown to have a wide range of biochemical and physiological effects in various studies. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. 3-(4-methoxyphenyl)-N-[3-(trifluoromethyl)phenyl]acrylamide has also been shown to have antioxidant properties and to scavenge free radicals in vitro. In addition, 3-(4-methoxyphenyl)-N-[3-(trifluoromethyl)phenyl]acrylamide has been shown to have analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(4-methoxyphenyl)-N-[3-(trifluoromethyl)phenyl]acrylamide in laboratory experiments is its high purity and stability. 3-(4-methoxyphenyl)-N-[3-(trifluoromethyl)phenyl]acrylamide is a well-characterized compound that is readily available from commercial sources. Another advantage is its versatility, as it can be used in a wide range of reactions and applications. One limitation of using 3-(4-methoxyphenyl)-N-[3-(trifluoromethyl)phenyl]acrylamide is its potential toxicity, as it has been shown to have cytotoxic effects in some studies. Therefore, appropriate safety precautions should be taken when handling 3-(4-methoxyphenyl)-N-[3-(trifluoromethyl)phenyl]acrylamide.

Future Directions

There are many potential future directions for the study of 3-(4-methoxyphenyl)-N-[3-(trifluoromethyl)phenyl]acrylamide. One area of research could focus on the development of novel 3-(4-methoxyphenyl)-N-[3-(trifluoromethyl)phenyl]acrylamide derivatives with improved activity and selectivity. Another area of research could focus on the identification of the molecular targets of 3-(4-methoxyphenyl)-N-[3-(trifluoromethyl)phenyl]acrylamide and the elucidation of its mechanism of action. Additionally, further studies could investigate the potential applications of 3-(4-methoxyphenyl)-N-[3-(trifluoromethyl)phenyl]acrylamide in other fields, such as nanotechnology and environmental science.

Synthesis Methods

The synthesis of 3-(4-methoxyphenyl)-N-[3-(trifluoromethyl)phenyl]acrylamide involves the reaction of 4-methoxybenzaldehyde and 3-(trifluoromethyl)benzylamine in the presence of acetic acid and acetic anhydride. The reaction is carried out under reflux conditions, and the resulting product is purified by recrystallization.

Scientific Research Applications

3-(4-methoxyphenyl)-N-[3-(trifluoromethyl)phenyl]acrylamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, 3-(4-methoxyphenyl)-N-[3-(trifluoromethyl)phenyl]acrylamide has been investigated as a potential drug candidate for the treatment of cancer and other diseases. In material science, 3-(4-methoxyphenyl)-N-[3-(trifluoromethyl)phenyl]acrylamide has been used as a building block for the synthesis of novel polymers and materials. In organic synthesis, 3-(4-methoxyphenyl)-N-[3-(trifluoromethyl)phenyl]acrylamide has been used as a reagent for various transformations, including the synthesis of heterocycles and other complex molecules.